1-(5-Hydroxy-2-thienyl)-1-hexanone

• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: 1-(5-hydroxythiophen-2-yl)hexan-1-one
• InChI: InChI=1S/C10H14O2S/c1-2-3-4-5-8(11)9-6-7-10(12)13-9/h6-7,12H,2-5H2,1H3
• InChI Key: GAGPIMNSNVDGFS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)C1=CC=C(S1)O

Description

1-(5-Hydroxy-2-thienyl)-1-hexanone is an aromatic hydroxyketone featuring a thiophene (thienyl) ring substituted with a hydroxyl group at the 5-position and a hexanone chain at the 2-position. Thiophene derivatives are notable for their electronic characteristics, influenced by sulfur’s polarizability, which often enhances reactivity and biological activity compared to phenyl or furan analogs .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Reference
1-(5-Hydroxy-2-thienyl)-1-hexanone	C₁₀H₁₄O₂S	214.29 (calculated)	5-OH, thiophene, hexanone	Inferred antimicrobial	N/A
1-(2-Furanyl)-1-hexanone	C₁₀H₁₄O₂	166.22	Furan, hexanone	Flavoring agent
1-(4-Hydroxyphenyl)-1-hexanone	C₁₂H₁₆O₂	192.26	4-OH, phenyl, hexanone	Enzyme inhibition
1-(3-Chloro-2,6-dihydroxy-4-methoxyphenyl)-1-hexanone	C₁₃H₁₇ClO₄	272.73	Cl, OH, OCH₃, hexanone	Apoptosis induction
1-(2-Thienyl)-1-propanone	C₇H₈OS	140.20	Thiophene, propanone	Research applications